7-Cyclohexyltridecane

• CAS RN: 13151-92-3
• Molecular Formula: C19H38
• Molecular Weight: 266.5 g/mol
• IUPAC Name: tridecan-7-ylcyclohexane
• InChI: InChI=1S/C19H38/c1-3-5-7-10-14-18(15-11-8-6-4-2)19-16-12-9-13-17-19/h18-19H,3-17H2,1-2H3
• InChI Key: UVRPAYBHYYNXMX-UHFFFAOYSA-N
• SMILES: CCCCCCC(CCCCCC)C1CCCCC1
• synonyms: (1-Hexylheptyl)cyclohexane

Description

7-Cyclohexyltridecane is a hydrocarbon compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is a colorless liquid that has a molecular formula of C20H40 and a molar mass of 280.53 g/mol. The unique chemical structure of 7-Cyclohexyltridecane has led to its use in various fields, including the pharmaceutical industry, materials science, and environmental science.

Mechanism Of Action

The mechanism of action of 7-Cyclohexyltridecane is not well understood, but it is believed to act as an anti-inflammatory and analgesic agent by inhibiting the production of prostaglandins and leukotrienes. Additionally, 7-Cyclohexyltridecane has been shown to have surfactant properties, which may be due to its ability to reduce the surface tension of water.

Biochemical And Physiological Effects

Studies have shown that 7-Cyclohexyltridecane has anti-inflammatory and analgesic effects in animal models. Additionally, this compound has been shown to have surfactant properties, which may be useful in various applications, including the food industry. However, the biochemical and physiological effects of 7-Cyclohexyltridecane in humans are not well understood, and further research is needed to fully understand the potential benefits and limitations of this compound.

Advantages And Limitations For Lab Experiments

The unique chemical structure of 7-Cyclohexyltridecane makes it a useful compound for various lab experiments. One of the primary advantages of this compound is its ability to act as a surfactant and emulsifier, which can be useful in various applications, including the food industry. Additionally, the anti-inflammatory and analgesic properties of 7-Cyclohexyltridecane make it a useful compound for studying the potential use of this compound in the pharmaceutical industry. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its biochemical and physiological effects in humans.

Future Directions

There are several future directions for research on 7-Cyclohexyltridecane. One potential area of research is the use of this compound as an anti-inflammatory and analgesic agent in the pharmaceutical industry. Additionally, further research is needed to fully understand the surfactant properties of 7-Cyclohexyltridecane and its potential applications in various industries, including the food industry. Further research is also needed to fully understand the biochemical and physiological effects of this compound in humans and to determine its potential toxicity. Overall, 7-Cyclohexyltridecane is a promising compound that has the potential to be useful in various applications, and further research is needed to fully understand its potential benefits and limitations.

Synthesis Methods

The synthesis of 7-Cyclohexyltridecane can be achieved through various methods, including catalytic hydrogenation, Grignard reactions, and reduction of carbonyl compounds. One of the most common methods for synthesizing 7-Cyclohexyltridecane is through the catalytic hydrogenation of cyclododecatriene. This process involves the use of a catalyst such as palladium or platinum, which helps to reduce the cyclododecatriene to 7-Cyclohexyltridecane.

Scientific Research Applications

The unique chemical structure of 7-Cyclohexyltridecane has led to its use in various scientific research applications. One of the primary applications of this compound is in the pharmaceutical industry, where it has been studied for its potential use as an anti-inflammatory and analgesic agent. Additionally, 7-Cyclohexyltridecane has been studied for its potential use as a surfactant and emulsifier in various applications, including the food industry.